methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate

• IUPAC Name: methyl 5-[9-[(2-fluorophenyl)methyl]-2,9-diazaspiro[4.5]decan-2-yl]-5-oxopentanoate
• InChI: InChI=1S/C21H29FN2O3/c1-27-20(26)9-4-8-19(25)24-13-11-21(16-24)10-5-12-23(15-21)14-17-6-2-3-7-18(17)22/h2-3,6-7H,4-5,8-16H2,1H3
• InChI Key: NIBSOJAHYLSHMH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC(=O)N1CCC2(C1)CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C21H29FN2O3
• Molecular Weight: 376.5 g/mol

Description

Methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate, also known as F13714, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to the spirocyclic family of compounds and has been shown to have significant effects on the central nervous system. In

Mechanism of Action

The exact mechanism of action of methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate is not fully understood. However, it is thought to act as a selective antagonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood and anxiety. By blocking this receptor, methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate may increase levels of serotonin in the brain, leading to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has been shown to have several biochemical and physiological effects. In addition to its effects on the serotonin 5-HT2A receptor, methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has also been shown to modulate other neurotransmitter systems, including dopamine and norepinephrine. Additionally, methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate is that it has been shown to be well-tolerated in animal models. Additionally, it has been shown to have a relatively long half-life, meaning that it may be effective with less frequent dosing. However, one limitation of methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate is that it is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate. One area of interest is its potential as a treatment for other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, more research is needed to understand the long-term effects of methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate and its potential for addiction and abuse. Finally, there is interest in developing analogs of methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate that may have improved therapeutic properties.

Synthesis Methods

The synthesis method for methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate involves a series of chemical reactions that result in the formation of the spirocyclic ring. The starting material for the synthesis is 2-fluorobenzylamine, which is reacted with ethyl 2-oxo-4-phenylbutyrate to yield the intermediate product. This intermediate is then reacted with 2,2-dimethyl-1,3-dioxane-4,6-dione to form the spirocyclic ring. The final product is obtained by methylating the carboxylic acid group using methyl iodide.

Scientific Research Applications

Methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has been studied for its potential therapeutic applications in several areas. One of the most promising areas of research is its potential as an antidepressant. Studies have shown that methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has significant antidepressant effects in animal models of depression. Additionally, methyl 5-[7-(2-fluorobenzyl)-2,7-diazaspiro[4.5]dec-2-yl]-5-oxopentanoate has been shown to have anxiolytic effects, meaning it may be useful in treating anxiety disorders.